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Compound of Interest

Compound Name: Sch 50910
CAS No.: 160415-08-7
Cat. No.: B12335027
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the long-term storage and handling of
Sch 50910, a selective GABA-B receptor antagonist. Adherence to these protocols is crucial
for maintaining the compound's integrity and ensuring the reproducibility of experimental
results.

Introduction

Sch 50910 is a potent and selective antagonist of the GABA-B receptor, making it a valuable
tool in neuroscience research.[1] Like any bioactive small molecule, its stability is paramount
for obtaining reliable and consistent data. These notes outline the recommended storage
conditions, handling procedures, and general protocols for assessing the long-term stability of
Sch 50910.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Sch 50910 is provided below.
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Property Value

Chemical Name (2R)-2-Morpholineacetic acid, 5,5-dimethyl-
CAS Number 790633-59-9

Molecular Formula C8H15NO03

Molecular Weight 173.21 g/mol

Appearance Solid powder

Purity >98%

Solubility Soluble in DMSO

Data sourced from MedKoo Biosciences.[1]

Recommended Long-Term Storage Conditions

Proper storage is critical to prevent degradation and extend the shelf life of Sch 50910. The
following conditions are recommended for both the solid compound and stock solutions.

Form Storage Condition Duration

Solid Powder Dry, dark at -20°C Long-term (months to years)
Dry, dark at 0-4°C Short-term (days to weeks)

Stock Solution (in DMSO) -20°C Long-term (months)

0-4°C Short-term (days to weeks)

It is recommended to prepare fresh solutions for experiments. If storing stock solutions, they
should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles. The shelf life of
Sch 50910 is greater than two years if stored properly.[1] The compound is stable for several
weeks during ordinary shipping at ambient temperatures.[1]

Experimental Protocols

4.1. Protocol for Preparation of Stock Solutions
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This protocol describes the preparation of a 10 mM stock solution of Sch 50910 in DMSO.

Materials:

Sch 50910 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

o Equilibrate the vial of Sch 50910 solid powder to room temperature before opening to
prevent moisture condensation.

» Weigh the desired amount of Sch 50910 using a calibrated analytical balance in a chemical
fume hood. For 1 mL of a 10 mM stock solution, weigh 1.7321 mg of Sch 50910.

e Add the appropriate volume of anhydrous DMSO to the solid powder.

» Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C
water bath) may be applied if necessary to aid dissolution.

 Aliquot the stock solution into single-use, sterile, amber vials to protect from light.

» Store the aliquots at -20°C for long-term storage.

4.2. General Protocol for Assessing Long-Term Stability

While specific stability studies for Sch 50910 are not readily available in the public domain, the
following general protocol can be adapted to assess its stability under various conditions. This
protocol utilizes High-Performance Liquid Chromatography (HPLC) to quantify the compound's
purity over time.
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Objective: To determine the degradation rate of Sch 50910 under defined storage conditions.

Methodology:

o Sample Preparation: Prepare a stock solution of Sch 50910 in a suitable solvent (e.g.,
DMSO) at a known concentration. Aliquot the solution into multiple vials for each storage
condition to be tested (e.g., -80°C, -20°C, 4°C, room temperature, and an accelerated
condition of 40°C).

o Time Points: Establish a schedule for sample analysis (e.g., T=0, 1 month, 3 months, 6
months, 1 year, and 2 years).

o HPLC Analysis: At each time point, analyze the purity of the stored samples using a
validated HPLC method.

[e]

Mobile Phase: A gradient of acetonitrile and water with a modifier like formic acid or
trifluoroacetic acid is a common starting point for polar compounds like Sch 50910.

[e]

Column: A C18 reverse-phase column is typically suitable.

o

Detection: UV detection at a wavelength determined by a UV-Vis scan of Sch 50910.

[¢]

Quantification: Calculate the percentage of the parent peak area relative to the total peak
area at each time point.

o Data Analysis: Plot the percentage of intact Sch 50910 against time for each storage
condition. This will allow for the determination of the degradation kinetics and estimation of
the shelf life.

Visualizations

5.1. Signaling Pathway of GABA-B Receptor Antagonism

Sch 50910 acts as an antagonist at the GABA-B receptor. This diagram illustrates the
canonical signaling pathway that is inhibited by Sch 50910. GABA-B receptors are G-protein
coupled receptors that, upon activation by GABA, inhibit adenylyl cyclase and modulate ion
channel activity.[2]
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Receive Sch 50910
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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